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Compound of Interest

Compound Name: Irak4-IN-26

Cat. No.: B12392724 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed protocol for the preparation of a stock solution of IRAK4-IN-
26, a potent and selective inhibitor of Interleukin-1 Receptor-Associated Kinase 4 (IRAK4).

Accurate preparation of stock solutions is critical for ensuring the reproducibility and reliability

of experimental results.

Summary of Quantitative Data
The following table summarizes the key quantitative data for IRAK4-IN-26, essential for the

accurate preparation of stock solutions.
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Parameter Value Source

Molecular Formula C₂₅H₂₇N₅O₂ [1][2][3]

Molecular Weight (MW)

429.51 g/mol (Note: May be

batch-specific due to water

content)

[2][3]

Appearance Pale yellow powder [1][2]

Solubility in DMSO 50 mg/mL [2]

Aqueous Solubility 100 µg/mL at pH 7.4 [1][3]

Recommended Solvent Dimethyl sulfoxide (DMSO) [2][4][5]

Powder Storage
+2°C to +8°C, protect from

light
[1][2]

Stock Solution Storage
Aliquot and store at -20°C for

up to 3 months
[1]

Signaling Pathway of IRAK4
IRAK4 is a critical kinase in the signaling pathways of Toll-like receptors (TLRs) and the

Interleukin-1 receptor (IL-1R) superfamily. Upon ligand binding to these receptors, the adaptor

protein MyD88 is recruited, which in turn recruits and activates IRAK4. Activated IRAK4 then

phosphorylates other IRAK family members, leading to the activation of downstream signaling

cascades, including the NF-κB and MAPK pathways, culminating in the production of pro-

inflammatory cytokines.
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Caption: IRAK4 signaling pathway.
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Experimental Protocol: Preparation of a 10 mM
IRAK4-IN-26 Stock Solution in DMSO
This protocol describes the preparation of a 10 mM stock solution of IRAK4-IN-26 in DMSO.

Materials:

IRAK4-IN-26 powder

Anhydrous/molecular sieve-dried Dimethyl sulfoxide (DMSO)

Microcentrifuge tubes

Pipettes and sterile pipette tips

Vortex mixer

Analytical balance

Procedure:

Pre-handling of IRAK4-IN-26 Powder: Before opening, centrifuge the vial of IRAK4-IN-26
powder to ensure that all the powder is at the bottom of the vial.[5]

Weighing the Compound: Accurately weigh the desired amount of IRAK4-IN-26 powder. For

example, to prepare 1 mL of a 10 mM stock solution, weigh out 4.295 mg of IRAK4-IN-26
(calculation based on a molecular weight of 429.51 g/mol ).

Calculation:

Desired Molarity (M) = 10 mM = 0.01 mol/L

Desired Volume (V) = 1 mL = 0.001 L

Molecular Weight (MW) = 429.51 g/mol

Mass (g) = M x V x MW = 0.01 mol/L x 0.001 L x 429.51 g/mol = 0.0042951 g = 4.2951

mg
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Dissolving in DMSO: Add the appropriate volume of DMSO to the weighed IRAK4-IN-26
powder. For the example above, add 1 mL of DMSO.

Ensuring Complete Dissolution: Vortex the solution until the powder is completely dissolved.

If necessary, gentle warming (not exceeding 40°C) or brief sonication can be used to aid

dissolution.[4]

Aliquoting: To avoid repeated freeze-thaw cycles, which can degrade the compound, aliquot

the stock solution into smaller, single-use volumes in microcentrifuge tubes.[5]

Storage: Store the aliquots at -20°C. The stock solution is stable for up to 3 months under

these conditions.[1]

Workflow for Preparing IRAK4-IN-26 Stock Solution

Centrifuge IRAK4-IN-26 vial

Weigh IRAK4-IN-26 powder

Add appropriate volume of DMSO

Vortex/sonicate to dissolve

Aliquot into single-use tubes

Store at -20°C
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Caption: Workflow for stock solution preparation.

Application Notes
Solvent Choice: DMSO is the recommended solvent for preparing high-concentration stock

solutions of IRAK4-IN-26 due to its high solubility.[2] For aqueous working solutions, it is best

to make serial dilutions of the DMSO stock in your aqueous buffer or cell culture medium.

Final DMSO Concentration: When preparing working solutions for cell-based assays, ensure

that the final concentration of DMSO is low (typically <0.1% to <0.5%) to avoid solvent-

induced cellular toxicity.[4][6] Always include a vehicle control (medium with the same final

concentration of DMSO) in your experiments.

Preventing Precipitation: When diluting the DMSO stock solution into an aqueous medium,

add the stock solution to the aqueous medium slowly while mixing to prevent precipitation of

the compound.

Sterilization: If sterile conditions are required, the DMSO stock solution can be filtered

through a 0.22 µm syringe filter that is compatible with DMSO.

By following these guidelines and protocols, researchers can ensure the accurate and

consistent preparation of IRAK4-IN-26 stock solutions for their experimental needs.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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